![molecular formula C17H12Cl2INOS B4763872 3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide](/img/structure/B4763872.png)
3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide
Overview
Description
3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first synthesized in the 1990s by GlaxoSmithKline (GSK) as a potential treatment for metabolic and cardiovascular diseases. However, due to its ability to enhance athletic performance, it has been banned by the World Anti-Doping Agency (WADA) since 2009.
Mechanism of Action
3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide exerts its effects by activating PPARδ, a nuclear receptor that plays a crucial role in regulating metabolism, inflammation, and energy homeostasis. Activation of PPARδ leads to the upregulation of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved metabolic function. It also inhibits the expression of genes involved in inflammation and cell proliferation, leading to reduced inflammation and anti-tumor effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including increased fatty acid oxidation, improved glucose uptake, increased endurance, reduced inflammation, and anti-tumor effects. It has also been found to increase the expression of genes involved in mitochondrial biogenesis, resulting in increased energy production and improved metabolic function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide in lab experiments is its ability to activate PPARδ, which plays a crucial role in regulating metabolism and energy homeostasis. It also has anti-inflammatory and anti-tumor effects, making it a potential therapeutic agent for various diseases. However, one of the limitations of using this compound is its potential to enhance athletic performance, which may confound the results of some experiments.
Future Directions
There are several potential future directions for the research on 3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide, including its use as a therapeutic agent for metabolic disorders, cardiovascular diseases, and cancer. It may also be used in combination with other drugs to enhance their therapeutic effects. In addition, further studies are needed to understand the long-term effects of this compound on metabolism, energy homeostasis, and overall health.
Scientific Research Applications
3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer. It has been shown to improve glucose and lipid metabolism, increase insulin sensitivity, reduce inflammation, and promote mitochondrial biogenesis. In addition, it has been found to have anti-tumor effects in several cancer cell lines.
properties
IUPAC Name |
3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12Cl2INOS/c1-2-9-7-11(20)4-6-13(9)21-17(22)16-15(19)12-5-3-10(18)8-14(12)23-16/h3-8H,2H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOXSBLKQCSAFHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)I)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12Cl2INOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.